![molecular formula C14H18BrN3O2 B3826121 N'-[1-(4-bromophenyl)ethylidene]-2-(4-morpholinyl)acetohydrazide](/img/structure/B3826121.png)
N'-[1-(4-bromophenyl)ethylidene]-2-(4-morpholinyl)acetohydrazide
Overview
Description
N'-[1-(4-bromophenyl)ethylidene]-2-(4-morpholinyl)acetohydrazide, also known as BME-2, is a chemical compound with potential applications in the field of medicinal chemistry. BME-2 is a hydrazide derivative that has been synthesized and studied for its potential as an anti-cancer agent.
Mechanism of Action
The mechanism of action of N'-[1-(4-bromophenyl)ethylidene]-2-(4-morpholinyl)acetohydrazide is not fully understood, but it is thought to involve the inhibition of protein synthesis in cancer cells. This compound has been found to inhibit the activity of ribosomes, which are responsible for protein synthesis in cells. This inhibition of protein synthesis leads to the activation of apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been found to have a variety of biochemical and physiological effects. Studies have shown that this compound can induce DNA damage in cancer cells, which can lead to cell death. This compound has also been found to inhibit the proliferation of cancer cells by inducing cell cycle arrest. Additionally, this compound has been found to inhibit the migration and invasion of cancer cells, which are important processes in cancer metastasis.
Advantages and Limitations for Lab Experiments
One advantage of using N'-[1-(4-bromophenyl)ethylidene]-2-(4-morpholinyl)acetohydrazide in lab experiments is its high potency against cancer cells. This compound has been found to exhibit cytotoxicity at low concentrations, which makes it a promising candidate for further study. However, one limitation of using this compound in lab experiments is its potential toxicity to normal cells. Further studies are needed to determine the safety and efficacy of this compound in vivo.
Future Directions
There are several future directions for the study of N'-[1-(4-bromophenyl)ethylidene]-2-(4-morpholinyl)acetohydrazide. One direction is to further investigate the mechanism of action of this compound. Understanding the molecular targets of this compound could lead to the development of more potent and selective anti-cancer agents. Another direction is to study the pharmacokinetics and pharmacodynamics of this compound in vivo. This could provide valuable information on the safety and efficacy of this compound as a potential anti-cancer agent. Additionally, the development of this compound analogs could lead to the discovery of new anti-cancer agents with improved properties.
Scientific Research Applications
N'-[1-(4-bromophenyl)ethylidene]-2-(4-morpholinyl)acetohydrazide has been studied for its potential as an anti-cancer agent. Studies have shown that this compound exhibits cytotoxicity against a variety of cancer cell lines, including breast cancer, lung cancer, and colon cancer. This compound has been found to induce apoptosis in cancer cells, which is a programmed cell death mechanism that is often disrupted in cancer cells.
properties
IUPAC Name |
N-[(E)-1-(4-bromophenyl)ethylideneamino]-2-morpholin-4-ylacetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18BrN3O2/c1-11(12-2-4-13(15)5-3-12)16-17-14(19)10-18-6-8-20-9-7-18/h2-5H,6-10H2,1H3,(H,17,19)/b16-11+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XHNXSZUAQHWRHJ-LFIBNONCSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=NNC(=O)CN1CCOCC1)C2=CC=C(C=C2)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C(=N\NC(=O)CN1CCOCC1)/C2=CC=C(C=C2)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18BrN3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.22 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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